Cas no 478249-30-8 (4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide)

• Product Name: 4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide
• CAS No: 478249-30-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 4653864
• Update Time: 2025-10-30

4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide, 4-(2-ethyl-1-oxobutyl)-
• 4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide

• Inchi： 1S/C11H16N2O2/c1-3-7(4-2)10(14)8-5-9(11(12)15)13-6-8/h5-7,13H,3-4H2,1-2H3,(H2,12,15)
• InChI Key： ZPKVHPTZBYKGIY-UHFFFAOYSA-N
• SMILES： N1C=C(C(=O)C(CC)CC)C=C1C(N)=O

Additional information on 4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide

Comprehensive Overview of 4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide (CAS No. 478249-30-8)

4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide, with the CAS number 478249-30-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrole-carboxamide structure, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways for various health conditions.

The compound's molecular formula and structural features make it a subject of interest in medicinal chemistry. Its pyrrole ring and carboxamide group are key functional moieties that contribute to its bioactivity. Recent studies have highlighted its potential role in modulating enzymatic processes, making it a candidate for targeted drug design. With the growing demand for precision medicine, compounds like 4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide are being scrutinized for their ability to interact with specific biological targets.

In the context of current research trends, this compound aligns with the broader focus on small-molecule therapeutics. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models can predict their binding affinities and pharmacokinetic properties. Searches for "pyrrole derivatives in drug discovery" and "CAS 478249-30-8 applications" have surged, reflecting the scientific community's curiosity about its potential.

From a synthetic chemistry perspective, 4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide is synthesized through multi-step organic reactions, often involving acylations and amidations. Its purity and yield are critical for research applications, prompting advancements in chromatographic purification techniques. Laboratories focusing on high-throughput screening frequently include this compound in their libraries to evaluate its efficacy against various disease models.

The compound's stability and solubility profiles are also under investigation, as these factors influence its bioavailability and formulation potential. Given the increasing emphasis on green chemistry, researchers are exploring eco-friendly synthesis routes for 4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide to minimize environmental impact. This aligns with the global push for sustainable pharmaceutical manufacturing.

In summary, 4-(2-ethylbutanoyl)-1H-pyrrole-2-carboxamide (CAS No. 478249-30-8) represents a promising avenue for drug development and biochemical research. Its structural uniqueness and potential therapeutic applications make it a focal point in modern science. As the demand for innovative treatments grows, this compound is poised to play a pivotal role in shaping the future of personalized medicine and biotechnology.